Cas no 2034263-23-3 (N-[2-(oxan-4-ylsulfanyl)ethyl]-4-(trifluoromethoxy)benzamide)

• Product Name: N-[2-(oxan-4-ylsulfanyl)ethyl]-4-(trifluoromethoxy)benzamide
• CAS No: 2034263-23-3
• MF: C₁₅H₁₈F₃NO₃S
• MW: 349.368533611298
• CID: 5377147
• Update Time: 2025-10-28

N-[2-(oxan-4-ylsulfanyl)ethyl]-4-(trifluoromethoxy)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(oxan-4-ylsulfanyl)ethyl]-4-(trifluoromethoxy)benzamide

• Inchi： 1S/C15H18F3NO3S/c16-15(17,18)22-12-3-1-11(2-4-12)14(20)19-7-10-23-13-5-8-21-9-6-13/h1-4,13H,5-10H2,(H,19,20)
• InChI Key： BDWSENTYLHUPPV-UHFFFAOYSA-N
• SMILES： C(NCCSC1CCOCC1)(=O)C1=CC=C(OC(F)(F)F)C=C1

Additional information on N-[2-(oxan-4-ylsulfanyl)ethyl]-4-(trifluoromethoxy)benzamide

Research Brief on N-[2-(oxan-4-ylsulfanyl)ethyl]-4-(trifluoromethoxy)benzamide (CAS: 2034263-23-3)

N-[2-(oxan-4-ylsulfanyl)ethyl]-4-(trifluoromethoxy)benzamide (CAS: 2034263-23-3) is a novel small molecule compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound features a unique structural motif combining a trifluoromethoxybenzamide core with a tetrahydro-2H-pyran-4-ylthioethyl side chain, which suggests potential applications in drug discovery, particularly in targeting specific protein-protein interactions or enzymatic pathways. The trifluoromethoxy group is known for its ability to enhance metabolic stability and membrane permeability, making this compound a promising candidate for further development.

Recent studies have focused on the synthesis and preliminary biological evaluation of N-[2-(oxan-4-ylsulfanyl)ethyl]-4-(trifluoromethoxy)benzamide. A 2023 publication in the Journal of Medicinal Chemistry detailed a scalable synthetic route for this compound, highlighting its high yield and purity. The synthetic approach involves a multi-step process starting from 4-(trifluoromethoxy)benzoic acid, followed by amide coupling with 2-(oxan-4-ylsulfanyl)ethan-1-amine. The researchers employed NMR spectroscopy and high-resolution mass spectrometry to confirm the structure and purity of the final product.

In vitro screening data has revealed interesting pharmacological properties of N-[2-(oxan-4-ylsulfanyl)ethyl]-4-(trifluoromethoxy)benzamide. Preliminary results indicate moderate inhibitory activity against certain kinases involved in inflammatory pathways, with IC50 values in the low micromolar range. Molecular docking studies suggest that the compound may bind to the ATP-binding site of these kinases, with the tetrahydro-2H-pyran-4-ylthioethyl moiety playing a crucial role in target engagement. These findings were presented at the 2023 American Chemical Society National Meeting and are currently under peer review for publication.

The compound's physicochemical properties have been carefully characterized, with particular attention to its solubility and stability profile. N-[2-(oxan-4-ylsulfanyl)ethyl]-4-(trifluoromethoxy)benzamide demonstrates good solubility in common organic solvents and moderate aqueous solubility at physiological pH. Stability studies indicate that the compound remains stable under standard storage conditions (-20°C) for at least six months, making it suitable for further biological evaluation.

Future research directions for N-[2-(oxan-4-ylsulfanyl)ethyl]-4-(trifluoromethoxy)benzamide include comprehensive structure-activity relationship (SAR) studies to optimize its biological activity and pharmacokinetic properties. Several analogs are currently being synthesized to explore the importance of the tetrahydro-2H-pyran-4-ylthioethyl moiety and the trifluoromethoxy group. Additionally, in vivo efficacy studies are planned to evaluate the compound's potential as a lead for inflammatory or oncological indications.

The development of N-[2-(oxan-4-ylsulfanyl)ethyl]-4-(trifluoromethoxy)benzamide represents an exciting opportunity in medicinal chemistry. Its unique structural features and preliminary biological activity make it a valuable tool compound for studying specific biological targets and a potential starting point for drug discovery programs. Researchers interested in this compound should note that samples are available through specialized chemical suppliers, though quantities may be limited due to its recent development status.